Manganese-mineralized cancer cells as immunogenic cancer vaccines for tumor immunotherapy†
Journal of Materials Chemistry B Pub Date: 2023-11-01 DOI: 10.1039/D3TB01538F
Abstract
The strategy of using tumor cells to construct whole-cell cancer vaccines has received widespread attention. However, the limited immunogenicity of inactivated tumor cells and the challenge of overcoming immune suppression in solid tumors have hindered the application of whole-cell-based cancer immune therapy. Inspired by the regulatory effects of MnO2 and spatiotemporal control capability of material layers in cell surface engineering, we developed a manganese (Mn)-mineralized tumor cell, B16F10@MnO2, by inactivating B16F10 melanoma cells with KMnO4 to generate manganese-mineralized tumor cells. The cell-based composite was formed by combining amorphous MnO2 with the membrane structure of cells based on the redox reaction between KMnO4 and tumor cells. The MnO2 layer induced a stronger phagocytosis of ovalbumin (OVA)-expressing tumor cells by antigen presenting cells than formaldehyde-fixed cells did, resulting in specific antigen-presentation in vitro and in vivo and subsequent immune responses. Intratumoral therapy with B16F10@MnO2 inhibited B16F10 tumor growth. Moreover, the infiltration of CD8+ T cells within B16F10 solid tumors and the proportion of central memory T cells both increased in B16F10@MnO2 treated tumor-bearing mice, indicating enhanced adaptive immunity. This study provides a convenient and effective method to improve whole-cell-based anti-tumor therapy.
Recommended Literature
- [1] A band-gap-graded CZTSSe solar cell with 12.3% efficiency†
- [2] High-performance extraction of alkaloids using aqueous two-phase systems with ionic liquids†
- [3] Horseradish peroxidase-catalyzed polyacrylamide gels: monitoring their polymerization with BSA-stabilized gold nanoclusters and their functional validation in electrophoresis†
- [4] Towards white light emission from a hybrid thin film of a self-assembled ternary samarium(iii) complex†
- [5] Apically linked iron(ii) α-dioximate and α-oximehydrazonate bis-clathrochelates: synthesis, structure and electrocatalytic properties†
- [6] Back cover
- [7] Reply to the ‘Comment on “Fluorimetric sensing of ATP in water by an imidazolium hydrazone based sensor”’ by S. Farshbaf and P. Anzenbacher Jr., Chem. Commun., 2019, 55, 1770
- [8] Outstanding Reviewers for Nanoscale in 2020
- [9] Post-assembly modification of polymeric composite membranes using spin drying for fuel cell applications†
- [10] Inside back cover
Journal Nameļ¼Journal of Materials Chemistry B
Research Products
-
CAS no.: 178064-02-3
-
CAS no.: 11016-71-0
